molecular formula C7H7Cl2NO B8541890 3-Methylisonicotinoyl chloride hydrochloride CAS No. 87752-63-4

3-Methylisonicotinoyl chloride hydrochloride

Cat. No.: B8541890
CAS No.: 87752-63-4
M. Wt: 192.04 g/mol
InChI Key: QTTBQNDQEVDEIP-UHFFFAOYSA-N
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Description

3-Methylisonicotinoyl chloride hydrochloride is a useful research compound. Its molecular formula is C7H7Cl2NO and its molecular weight is 192.04 g/mol. The purity is usually 95%.
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Properties

CAS No.

87752-63-4

Molecular Formula

C7H7Cl2NO

Molecular Weight

192.04 g/mol

IUPAC Name

3-methylpyridine-4-carbonyl chloride;hydrochloride

InChI

InChI=1S/C7H6ClNO.ClH/c1-5-4-9-3-2-6(5)7(8)10;/h2-4H,1H3;1H

InChI Key

QTTBQNDQEVDEIP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CN=C1)C(=O)Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-methylisonicotinic acid (0.676 g) in toluene was added thionyl chloride (0.5 mL), and the reaction mixture was heated under reflux 70 min. The resulting solution was decanted from a gummy residue on the bottom of the reaction flask, evaporated and further dried under high vacuum to afford 3-methylisonicotinoyl chloride hydrochloride which was used for the acylation without further purification.
Quantity
0.676 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two

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